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Introduction

C.I. Pigment Red 104, commonly known as Molybdate Orange or Chrome Vermilion, is a

synthetic inorganic pigment prized for its brilliant orange-red hue, high hiding power, and

excellent opacity.[1][2][3] It is a complex solid solution, meaning its constituent molecules are

integrated into a single, mixed crystal lattice.[4][5] The pigment is primarily composed of lead

chromate (PbCrO₄), lead molybdate (PbMoO₄), and lead sulfate (PbSO₄).[1][5][6][7] The

precise ratio of these components, along with the pigment's crystal form and particle size,

dictates the final color, which can range from a yellowish-orange to a deep red.[5][8] Due to its

composition containing lead and hexavalent chromium, its use is restricted in many

applications and regions due to significant health and environmental concerns.[4][9][10][11]

This guide provides an in-depth overview of its core physicochemical properties for researchers

and chemical professionals.

General and Identification Properties
The fundamental identification characteristics of C.I. Pigment Red 104 are summarized below.

It is a substance identified by the Colour Index Constitution Number C.I. 77605.[12]
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Property Value Reference(s)

C.I. Name Pigment Red 104 [1][6][12]

C.I. Number 77605 [1][12]

CAS Number 12656-85-8 [5][8][9][12]

EC Number 235-759-9 [5][13]

Chemical Family Inorganic Complex [1][13]

Typical Formula 25PbCrO₄·4PbMoO₄·PbSO₄ [13]

Molar Mass Approx. 994 - 995.7 g/mol [5][8][14]

Common Synonyms
Molybdate Orange, Molybdate

Red, Chrome Vermilion
[3][4][5][14]

Core Physicochemical Properties
The physical and chemical characteristics of C.I. Pigment Red 104 determine its performance

in various applications, from industrial coatings to plastics.[1][6] Quantitative data for these

properties are presented below.
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Property Value Range Description Reference(s)

Appearance
Fine, bright orange-

red powder

The specific hue is

dependent on the

component ratios and

particle size.

[3][5][13]

Density 4.8 - 6.34 g/cm³

A relatively high

density, typical for

lead-based inorganic

pigments.

[6][8][13]

Particle Size 0.1 - 1.0 µm

Small, uniform, and

rounded particles

contribute to its high

opacity.

[4][8]

Oil Absorption 15 - 30 g/100g

A moderate oil

absorption value,

influencing its use in

paint formulations.

[6][13][15]

pH Value (10% slurry) 5.0 - 9.0

The pH can vary

depending on the

specific grade and

manufacturing

process.

[3][6][11][13][16]

Refractive Index 2.3 - 2.7

A high refractive index

is responsible for its

excellent hiding

power.

[4][14]

Heat Resistance 180 - 240 °C

Stability is moderate

and can be improved

with stabilizing surface

coatings. Some

grades exhibit poor

heat resistance.

[1][8][11][13][17]
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Lightfastness (1-8

scale)
7 - 8 (Excellent)

Generally exhibits

very good to excellent

resistance to

degradation from light,

though some sources

rate it as moderate.

[2][8][13]

Solubility and Chemical Resistance
The pigment's durability is defined by its resistance to various environmental and chemical

factors. Due to its very low water solubility, the pigment itself has limited mobility, though

leaching of its constituent heavy metals is a primary concern.[8]

Property Rating/Value Description Reference(s)

Water Solubility <0.01 mg/L at 20 °C
Virtually insoluble in

water.
[5][8][14]

Oil/Solvent

Resistance
5 (Excellent)

Shows excellent

stability in oils and

many organic

solvents.

[1][6][13]

Acid Resistance 2 - 4 (Poor to Fair)
Susceptible to attack

by strong acids.
[3][5][6][13]

Alkali Resistance
2 - 4 (Poor to

Moderate)

Can be affected by

alkaline environments.
[3][5][6][13]

Experimental Protocols
Synthesis via Wet Chemical Coprecipitation
The primary industrial manufacturing process for C.I. Pigment Red 104 is wet chemical

coprecipitation.[5][8] This method allows for the formation of a solid solution with a uniform

crystalline structure.

Methodology:
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Reactant Preparation: Aqueous solutions of lead nitrate (Pb(NO₃)₂), sodium chromate

(Na₂CrO₄), sodium molybdate (Na₂MoO₄), and sodium sulfate (Na₂SO₄) are prepared.[5][8]

Coprecipitation: The solutions of sodium chromate, molybdate, and sulfate are added to the

lead nitrate solution under meticulously controlled conditions.[5][8] Key parameters that are

carefully regulated include pH, temperature, and the rate of reactant addition, as these

directly influence the pigment's final properties.[8]

Filtration and Washing: The resulting orange-red precipitate is filtered from the solution to

separate it from byproducts. It is then washed to remove any remaining soluble salts.

Drying and Milling: The washed pigment presscake is dried. Following drying, the pigment is

milled to break up agglomerates and achieve the desired final particle size distribution.

Surface Treatment (Optional): To improve stability properties such as weather resistance,

lightfastness, and heat stability, the pigment particles can be coated with stabilizing

compounds like metal oxides, phosphates, or silicates.[5][8][11]

Aqueous Reactant Solutions

Manufacturing Process
Final Product

Lead Nitrate
(Pb(NO₃)₂)

Coprecipitation
(Controlled pH & Temp)

Sodium Chromate
(Na₂CrO₄)

Sodium Molybdate
(Na₂MoO₄)

Sodium Sulfate
(Na₂SO₄)

Filtration &
Washing

Precipitate Drying & Milling
C.I. Pigment Red 104

(Untreated)
Surface Treatment

(e.g., Silicate Coating)
Optional Step Stabilized C.I. Pigment Red 104

Click to download full resolution via product page

Fig. 1: Synthesis workflow for C.I. Pigment Red 104 via coprecipitation.
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Structure-Property Relationships
The performance characteristics of C.I. Pigment Red 104 are intrinsically linked to its chemical

composition and physical form. The relationship between these factors is crucial for

understanding its application potential and limitations.

Color and Hue: The ratio of lead chromate, lead molybdate, and lead sulfate is the primary

determinant of the final color.[8] Lead molybdate itself is white, but when coprecipitated, it

distorts the monoclinic crystal structure of lead chromate into a tetragonal form, which results

in the characteristic orange-to-red color.[5][7]

Stability and Durability: While the core pigment possesses good lightfastness, its resistance

to weathering, heat, and chemicals can be moderate.[6][8] To counteract this, manufacturers

apply surface treatments. Encapsulating the pigment particles, for instance within a dense

amorphous silica coating, significantly reduces their interaction with the environment.[8] This

process enhances resistance to light, weather, and chemical attack, and critically, it reduces

the leaching of lead and chromium ions.[5][8]
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Fig. 2: Relationship between composition, modification, and final properties.
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Safety and Environmental Considerations
C.I. Pigment Red 104 is classified as a hazardous substance due to its lead and hexavalent

chromium content.[8] It is identified as a potential human carcinogen and may cause harm to

fertility and the developing fetus.[4][9] Consequently, its use is heavily regulated, and waste

containing the pigment is typically treated as hazardous waste.[8] Research and development

efforts are focused on creating non-toxic alternative pigments that can match its desirable color

and performance properties.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.cncolorchem.com/upLoad/file/20200729/15959910054788740.pdf
https://www.atamanchemicals.com/scarlet-molybdate-orange-pigment_u29202/
https://www.hermetachem.com/hermcol-molybdate-red-pigment-red-104-product/
https://www.hermetachem.com/hermcol-molybdate-red-pigment-red-104-product/
https://www.benchchem.com/product/b3228590#c-i-pigment-red-104-physicochemical-properties
https://www.benchchem.com/product/b3228590#c-i-pigment-red-104-physicochemical-properties
https://www.benchchem.com/product/b3228590#c-i-pigment-red-104-physicochemical-properties
https://www.benchchem.com/product/b3228590#c-i-pigment-red-104-physicochemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3228590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

